Cas no 1805418-68-1 (Methyl 3-(difluoromethyl)-5-iodo-4-methylpyridine-2-carboxylate)

• Product Name: Methyl 3-(difluoromethyl)-5-iodo-4-methylpyridine-2-carboxylate
• CAS No: 1805418-68-1
• MF: C₉H₈F₂INO₂
• MW: 327.066601753235
• CID: 4804722
• Update Time: 2025-06-08

Methyl 3-(difluoromethyl)-5-iodo-4-methylpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-5-iodo-4-methylpyridine-2-carboxylate

• Inchi： 1S/C9H8F2INO2/c1-4-5(12)3-13-7(9(14)15-2)6(4)8(10)11/h3,8H,1-2H3
• InChI Key： BIUVGKQEOHJTQD-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=O)OC)C(C(F)F)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-(difluoromethyl)-5-iodo-4-methylpyridine-2-carboxylate

Professional Introduction to Methyl 3-(difluoromethyl)-5-iodo-4-methylpyridine-2-carboxylate (CAS No. 1805418-68-1)

Methyl 3-(difluoromethyl)-5-iodo-4-methylpyridine-2-carboxylate (CAS No. 1805418-68-1) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, holds promise in the development of novel therapeutic agents and has been the subject of extensive investigation in recent years.

The molecular structure of Methyl 3-(difluoromethyl)-5-iodo-4-methylpyridine-2-carboxylate incorporates several key functional groups that make it particularly interesting from a chemical and biological perspective. The presence of a difluoromethyl group enhances the metabolic stability and lipophilicity of the compound, which are critical factors in drug design. Additionally, the iodo substituent at the 5-position provides a versatile handle for further chemical modifications, enabling researchers to explore diverse pharmacophores and analogs.

In recent years, there has been a growing interest in pyridine derivatives as pharmacological intermediates due to their broad spectrum of biological activities. Methyl 3-(difluoromethyl)-5-iodo-4-methylpyridine-2-carboxylate has been extensively studied for its potential applications in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, its structural motif has been explored in the development of kinase inhibitors, which play a crucial role in treating cancers and inflammatory diseases.

The compound's unique properties have also made it a valuable tool in synthetic chemistry. The combination of the difluoromethyl and iodo groups allows for efficient cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are widely used in the construction of complex organic molecules. These reactions are particularly useful in generating libraries of compounds for high-throughput screening, a common strategy in drug discovery pipelines.

Recent advancements in computational chemistry have further highlighted the significance of Methyl 3-(difluoromethyl)-5-iodo-4-methylpyridine-2-carboxylate. Molecular modeling studies have demonstrated that this compound can interact with specific biological targets through well-defined binding pockets, suggesting its potential as a lead compound for drug development. Additionally, virtual screening techniques have been employed to identify novel derivatives with enhanced pharmacological properties.

The synthesis of Methyl 3-(difluoromethyl)-5-iodo-4-methylpyridine-2-carboxylate involves multi-step organic transformations that require precise control over reaction conditions. Researchers have reported efficient synthetic routes that leverage modern catalytic systems to achieve high yields and purity. These methods often involve palladium-catalyzed cross-coupling reactions and transition-metal-mediated functionalization, showcasing the compound's compatibility with advanced synthetic methodologies.

In conclusion, Methyl 3-(difluoromethyl)-5-iodo-4-methylpyridine-2-carboxylate (CAS No. 1805418-68-1) is a multifaceted compound with significant potential in pharmaceutical research. Its structural features, combined with its reactivity and synthetic utility, make it an invaluable asset for chemists and biologists working on drug discovery and development. As our understanding of biological pathways continues to expand, compounds like this one will undoubtedly play a crucial role in shaping the future of medicine.